Anthralin 10,10'-dimer
Overview
Description
Molecular Structure Analysis
The molecular formula of Anthralin 10,10’-dimer is C28H18O6 , with a molecular weight of approximately 450.4 g/mol . Its UV-visible spectra in chloroform exhibit characteristic absorption peaks at 345 nm and 432 nm .
Chemical Reactions Analysis
- Redox Reactions : Anthralin 10,10’-dimer can participate in redox reactions. It acts as an electron donor to inner mitochondrial membrane-associated redox components. It inhibits the electron transport chain, has an oligomycin-like effect, and reverses uncoupler-stimulated oxygen consumption. In contrast, anthraquinone (a metabolite) is almost inactive in these processes . Interactions with Peroxyl Radicals : Anthralin can lose a hydrogen atom in reactions with peroxyl radicals, contributing to its antioxidant properties .
Physical And Chemical Properties Analysis
Mechanism of Action
Anthralin’s primary mechanism of action involves its inhibition of mitochondrial oxygen uptake (cyanide-sensitive respiration) and ATP synthesis without affecting ATP hydrolysis. It also depletes mitochondria of ATP. Anthralin dimer, a weaker inhibitor, and anthraquinone (almost inactive) exhibit different reaction mechanisms. Anthralin may induce reactive oxygen species formation by enhancing autoxidation of mitochondrial components .
Safety and Hazards
Future Directions
properties
IUPAC Name |
10-(4,5,10-trihydroxyanthracen-9-yl)anthracene-1,8,9-triol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H18O6/c29-17-9-1-5-13-21(14-6-2-10-18(30)24(14)27(33)23(13)17)22-15-7-3-11-19(31)25(15)28(34)26-16(22)8-4-12-20(26)32/h1-12,29-34H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUNYGANIYRQQLM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C3=C(C(=CC=C3)O)C(=C2C(=C1)O)O)C4=C5C=CC=C(C5=C(C6=C4C=CC=C6O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H18O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30202676 |
Source
|
| Record name | Anthralin 10,10'-dimer | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30202676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
450.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Anthralin 10,10'-dimer | |
CAS RN |
54304-27-7 |
Source
|
| Record name | Anthralin 10,10'-dimer | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054304277 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Anthralin 10,10'-dimer | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30202676 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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